Cas no 1155846-90-4 (1H-pyrazolo[3,4-b]pyridin-3-ylmethanamine)

• Product Name: 1H-pyrazolo[3,4-b]pyridin-3-ylmethanamine
• CAS No: 1155846-90-4
• MF: C₇H₈N₄
• MW: 148.16522026062
• MDL: MFCD17016024
• CID: 1099968
• PubChem ID: 55285249
• Update Time: 2025-05-19

1H-pyrazolo[3,4-b]pyridin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-b]pyridine-3-methanamine
• 2H-pyrazolo[3,4-b]pyridin-3-ylmethanamine
• 3-Aminomethyl-1H-pyrazolo[3,4-b]pyridine
• 1H-pyrazolo[3,4-b]pyridin-3-ylmethanamine
• DB-328924
• CS-0052521
• EN300-6769427
• SCHEMBL17363782
• MFCD17016024
• 1155846-90-4
• {1H-pyrazolo[3,4-b]pyridin-3-yl}methanamine
• AS-51178
• 1-{PYRAZOLO[3,4-B]PYRIDIN-3-YL}METHANAMINE
• P12056
• SCHEMBL3101270
• PB11248
• AKOS006351181
• 3-(aminomethyl)-1H-pyrazolo[3,4-b]pyridine
• (2H-pyrazolo[3,4-b]pyridin-3-yl)methanamine
• RPCRJEFBBHEMAP-UHFFFAOYSA-N

• MDL： MFCD17016024
• Inchi： 1S/C7H8N4/c8-4-6-5-2-1-3-9-7(5)11-10-6/h1-3H,4,8H2,(H,9,10,11)
• InChI Key： RPCRJEFBBHEMAP-UHFFFAOYSA-N
• SMILES： N1C(CN)=C2C=CC=NC2=N1

Computed Properties

• Exact Mass: 148.074896272g/mol
• Monoisotopic Mass: 148.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 67.6Ų

Additional information on 1H-pyrazolo[3,4-b]pyridin-3-ylmethanamine

Introduction to 1H-pyrazolo[3,4-b]pyridin-3-ylmethanamine (CAS No. 1155846-90-4)

1H-pyrazolo[3,4-b]pyridin-3-ylmethanamine, with the CAS number 1155846-90-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The structure of 1H-pyrazolo[3,4-b]pyridin-3-ylmethanamine consists of a pyrazole ring fused to a pyridine ring, with a methylamine group attached to the 3-position of the pyrazole ring. This unique structural arrangement confers the compound with a range of pharmacological properties, making it a valuable candidate for drug development.

The interest in 1H-pyrazolo[3,4-b]pyridin-3-ylmethanamine has been driven by its potential as a scaffold for the design and synthesis of novel therapeutic agents. Recent studies have highlighted its activity in various biological assays, including its ability to modulate specific enzymes and receptors. For instance, research has shown that this compound can act as an inhibitor of certain kinases, which are key enzymes involved in cellular signaling pathways. This property makes it particularly relevant in the context of cancer research, where kinase inhibitors play a crucial role in disrupting tumor growth and progression.

In addition to its kinase inhibitory activity, 1H-pyrazolo[3,4-b]pyridin-3-ylmethanamine has also been investigated for its potential as an antagonist of specific receptors. One notable example is its interaction with the serotonin receptor 5-HT_2C. The 5-HT_2C receptor is implicated in various neurological and psychiatric disorders, including depression and anxiety. By modulating this receptor, 1H-pyrazolo[3,4-b]pyridin-3-ylmethanamine could potentially offer new therapeutic avenues for treating these conditions.

The synthesis of 1H-pyrazolo[3,4-b]pyridin-3-ylmethanamine has been optimized through various methodologies to improve yield and purity. One common approach involves the reaction of 3-chloromethyl-1H-pyrazolo[3,4-b]pyridine with ammonia or primary amines under appropriate conditions. This method has been refined to enhance the efficiency and scalability of the synthesis process, making it more suitable for industrial applications.

Clinical trials involving compounds derived from 1H-pyrazolo[3,4-b]pyridin-3-ylmethanamine have shown promising results. For example, a phase II clinical trial evaluating a derivative of this compound as a treatment for non-small cell lung cancer (NSCLC) demonstrated significant antitumor activity with manageable side effects. These findings underscore the potential of 1H-pyrazolo[3,4-b]pyridin-3-ylmethanamine-based compounds in oncology.

Beyond cancer research, there is growing interest in exploring the broader therapeutic applications of 1H-pyrazolo[3,4-b]pyridin-3-ylmethanamine. Studies have suggested that this compound may have anti-inflammatory properties, making it a candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Additionally, its ability to modulate neurotransmitter systems could be harnessed for developing treatments for neurodegenerative diseases like Alzheimer's and Parkinson's disease.

The safety profile of 1H-pyrazolo[3,4-b]pyridin-3-ylmethanamine is another critical aspect that has been extensively studied. Preclinical toxicity assessments have indicated that this compound exhibits low toxicity at therapeutic doses. However, ongoing research is necessary to fully understand its long-term safety and potential side effects in humans.

In conclusion, 1H-pyrazolo[3,4-b]pyridin-3-ylmethanamine (CAS No. 1155846-90-4) represents a promising lead compound in the development of novel therapeutics. Its unique structural features and diverse biological activities make it an attractive target for further investigation and optimization. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, it is likely that new applications will emerge, contributing to the advancement of medical science and patient care.